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Compound of Interest

Compound Name: trans-4,5-Epoxy-2E, 7Z-decadienal

Cat. No.: B1147774

An In-depth Technical Guide to trans-4,5-Epoxy-
2E-decenal

Disclaimer: This technical guide provides an in-depth overview of trans-4,5-Epoxy-2E-decenal.
Initial searches for "trans-4,5-Epoxy-2E,7Z-decadienal” did not yield information on a

compound with this specific nomenclature. It is highly probable that the intended compound of
interest is the widely studied trans-4,5-Epoxy-2E-decenal, which is the focus of this document.

Introduction

trans-4,5-Epoxy-2E-decenal is an a,3-unsaturated aldehyde that is a prominent product of the
autoxidation of polyunsaturated fatty acids such as linoleic and arachidonic acid.[1][2] This
volatile compound is notable for its characteristic metallic odor, which is a key component of the
scent of mammalian blood.[3] Its high reactivity, stemming from the presence of an aldehyde,
an epoxide, and a double bond, makes it a significant molecule in the study of lipid peroxidation
and its biological consequences. This guide provides a comprehensive overview of its chemical
structure, properties, synthesis, and biological relevance for researchers, scientists, and drug
development professionals.

Chemical Structure and Properties

trans-4,5-Epoxy-2E-decenal is a ten-carbon chain compound containing a terminal aldehyde
group, a trans-epoxide between carbons 4 and 5, and a trans-double bond at the 2-position.
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Chemical Identifiers
Identifier Value
IUPAC Name 3-(3-pentyloxiran-2-yl)prop-2-enal[4][5]
CAS Number 134454-31-2[6][7]

Molecular Formula

C10H1602[4][6]

Molecular Weight 168.23 g/mol [4][8]
InChl=1S/C10H1602/c1-2-3-4-6-9-10(12-9)7-5-

InChl 8-11/h5,7-10H,2-4,6H2,1H3/b7-
5+/t9-,10+/m0/s1[6]

InChiKey HIOMEXREAUSUBP-IUUOVRRDSA-N[6]

Canonical SMILES

CCCCCC10C1C=CC=0[1]

Synonyms

(E)-4,5-Epoxy-2-decenal, 3-(3-pentyloxiran-2-
yI)-2E-propenal[2][7]

Physicochemical Properties
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Property Value Source

Colorless to pale yellow clear

Appearance o [9]
liquid
Boiling Point 92.00 °C @ 5.00 mm Hg [9]
. , 0.94500 to 0.96500 @ 20.00
Specific Gravity oc [9]

_ 1.47200 to 1.47800 @ 20.00
Refractive Index oc [9]

Soluble in alcohol, DMSO (30
mg/mL), DMF (30 mg/mL),
Solubility Ethanol (30 mg/mL). Water [1][9]
solubility is estimated at 1153
mg/L @ 25 °C.

Store at -20°C under nitrogen
Storage ) ] ) [1]09]
in a tightly sealed container.

Biological Significance and Activity

trans-4,5-Epoxy-2E-decenal is a reactive aldehyde that can readily interact with biological
nucleophiles, such as the amino groups of lysine residues in proteins.[2] This interaction can
lead to a loss of protein function and cellular viability, highlighting the compound's role in the
pathological effects of oxidative stress.[1]

One of the most notable characteristics of this compound is its potent metallic odor, which is
responsible for the characteristic smell of blood.[3] This has led to research into its role as a
chemosignal for predators. The odor detection threshold for humans is remarkably low, at 1.5
pg/L in air.[1] Interestingly, humans are more sensitive to the (-)-(4S,5S) enantiomer.[10]

Furthermore, this aldehyde has been implicated in the formation of DNA adducts, specifically
1,N(6)-etheno-2'-deoxyadenosine and 1,N(2)-etheno-2'-deoxyguanosine, which suggests
potential genotoxicity.[3]

Experimental Protocols
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Synthesis of trans-4,5-Epoxy-2E-decenal

A common and efficient method for the synthesis of trans-4,5-Epoxy-2E-decenal is a two-step
process involving an epoxidation followed by a Wittig reaction.[11][12]

Step 1: Epoxidation of (E)-2-octenal

e (E)-2-octenal is treated with alkaline hydrogen peroxide. This reaction selectively forms the
trans-epoxide across the C4-C5 double bond.

» The reaction is typically carried out in a suitable solvent like methanol or ethanol.
e The pH is maintained in the alkaline range to facilitate the epoxidation.

e The product, trans-4,5-epoxy-octanal, is then purified, for example, by column
chromatography.

Step 2: Wittig-type Chain Elongation

e The purified trans-4,5-epoxy-octanal is then subjected to a Wittig-type reaction to extend the
carbon chain and introduce the C2-C3 double bond and the terminal aldehyde group.

e The ylide formylmethylene triphenylphosphorane is used for this step.
e The reaction is typically performed in an aprotic solvent like tetrahydrofuran (THF).

e The final product, trans-4,5-Epoxy-2E-decenal, is then purified using techniques such as
column chromatography.

This synthetic route provides good overall yields of the desired product.[11][12]

Visualized Synthesis Pathway

The following diagram illustrates the two-step synthesis of trans-4,5-Epoxy-2E-decenal.
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Synthesis of trans-4,5-Epoxy-2E-decenal

Logical Relationship of Biological Activity

The following diagram outlines the logical progression from the formation of trans-4,5-Epoxy-
2E-decenal to its biological consequences.
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Formation and Biological Effects of trans-4,5-Epoxy-2E-decenal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. glpbio.com [glpbio.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1147774?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147774?utm_src=pdf-custom-synthesis
https://www.glpbio.com/trans-4-5-epoxy-2-e-decenal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. caymanchem.com [caymanchem.com]
3. medchemexpress.com [medchemexpress.com]

4. trans-4,5-epoxy-2(E)-Decenal | C10H1602 | CID 526708 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Compound 526708: trans-4,5-epoxy-2(E)-Decenal - Dataset - Virginia Open Data Portal
[data.virginia.gov]

6. trans-4,5-Epoxy-(E)-2-decenal [webbook.nist.gov]

7. scbt.com [scbt.com]

8. trans-4,5-Epoxy-2(E)-decenal | 134454-31-2 | FT171968 [biosynth.com]
9. epoxy-2-decenal [thegoodscentscompany.com]

10. The 4,5-epoxy-(E)-2-decenals [leffingwell.com]

11. Synthesis of trans-4,5-epoxy-(E)-2-decenal and its deuterated analog used for the
development of a sensitive and selective quantification method based on isotope dilution
assay with negative chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [chemical structure and properties of trans-4,5-Epoxy-
2E,7Z-decadienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147774#chemical-structure-and-properties-of-trans-
4-5-epoxy-2e-7z-decadienal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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